2-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)propane-1-sulfonamide

• IUPAC Name: 2-methyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]propane-1-sulfonamide
• InChI: InChI=1S/C15H26N2O2S2/c1-13(2)12-21(18,19)16-9-14-3-6-17(7-4-14)10-15-5-8-20-11-15/h5,8,11,13-14,16H,3-4,6-7,9-10,12H2,1-2H3
• InChI Key: QXIXLEDABZZCHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)NCC1CCN(CC1)CC2=CSC=C2
• Molecular Formula: C15H26N2O2S2
• Molecular Weight: 330.5 g/mol

Description

The compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives are typically synthesized through intra- and intermolecular reactions. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The compound contains a piperidine ring, which is a common structure in many pharmaceuticals. It also contains a thiophene ring, which is a five-membered aromatic ring with four carbon atoms and a sulfur atom.

Scientific Research Applications

Pharmacological Applications in Oncology

Piperidine derivatives, such as the compound , have been found to play a significant role in the pharmaceutical industry, particularly in oncology. . These inhibitors are crucial in the treatment of certain types of cancers, including anaplastic large cell lymphoma.

Synthesis of Biologically Active Piperidines

The compound’s piperidine moiety is a common structure in medicinal chemistry. Recent advances in synthetic methods have allowed for the creation of various biologically active piperidine derivatives. . The compound can serve as a substrate for such syntheses, contributing to the development of new pharmaceuticals.

Future Directions

The development of new piperidine derivatives with improved properties is an active area of research. These compounds have potential applications in the pharmaceutical industry due to their prevalence in many classes of drugs.

Mechanism of Action

Target of Action

It’s worth noting that piperidine derivatives, a key structural component of this compound, are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to interact with various biological targets, leading to a range of pharmacological effects

Biochemical Pathways

Piperidine derivatives are known to influence a variety of biochemical pathways, depending on their specific structural modifications and the biological targets they interact with .

Result of Action

The effects would depend on the specific biological targets of the compound and the biochemical pathways it influences .